Cas no 1314963-45-5 (1-(3-Pyrimidin-2-yl-phenyl)-ethanone)

• Product Name: 1-(3-Pyrimidin-2-yl-phenyl)-ethanone
• CAS No: 1314963-45-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 5691726
• PubChem ID: 55262821
• Update Time: 2025-05-25

1-(3-Pyrimidin-2-yl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-PYRIMIDIN-2-YL-PHENYL)-ETHANONE
• AKOS006303071
• A1-19587
• EN300-745611
• 1314963-45-5
• 1-[3-(pyrimidin-2-yl)phenyl]ethan-1-one
• SCHEMBL13692315
• Ethanone, 1-[3-(2-pyrimidinyl)phenyl]-
• 1-(3-Pyrimidin-2-yl-phenyl)-ethanone

• Inchi： 1S/C12H10N2O/c1-9(15)10-4-2-5-11(8-10)12-13-6-3-7-14-12/h2-8H,1H3
• InChI Key： DKLRYSXUDQYTCM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C2N=CC=CN=2)C=1

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±32.0 °C(Predicted)
• pka: 0.45±0.33(Predicted)

Additional information on 1-(3-Pyrimidin-2-yl-phenyl)-ethanone

Recent Advances in the Study of 1-(3-Pyrimidin-2-yl-phenyl)-ethanone (CAS: 1314963-45-5) in Chemical Biology and Pharmaceutical Research

1-(3-Pyrimidin-2-yl-phenyl)-ethanone (CAS: 1314963-45-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of kinase inhibition and targeted therapy. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(3-Pyrimidin-2-yl-phenyl)-ethanone, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, and achieved a high yield of the target compound. Structural confirmation was performed using NMR spectroscopy and mass spectrometry, ensuring the purity and identity of the synthesized product. The study also investigated the compound's stability under various conditions, providing valuable insights for its handling and storage in laboratory settings.

In terms of biological activity, recent research has demonstrated that 1-(3-Pyrimidin-2-yl-phenyl)-ethanone exhibits promising inhibitory effects against several protein kinases involved in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed selective inhibition of EGFR and HER2 kinases, with IC50 values in the low micromolar range. Molecular docking studies revealed that the pyrimidine ring and the carbonyl group play crucial roles in binding to the ATP pocket of these kinases, suggesting potential for further structural optimization to enhance potency and selectivity.

The pharmacokinetic properties of 1-(3-Pyrimidin-2-yl-phenyl)-ethanone have also been investigated in preclinical models. A recent publication in European Journal of Pharmaceutical Sciences (2024) described its moderate metabolic stability in liver microsomes and acceptable permeability in Caco-2 cell assays. These findings indicate that while the compound shows promise as a drug candidate, further modifications may be necessary to improve its bioavailability and in vivo performance. Researchers have proposed various prodrug strategies to address these limitations while maintaining the compound's biological activity.

Beyond its direct pharmacological applications, 1-(3-Pyrimidin-2-yl-phenyl)-ethanone has been utilized as a versatile building block in medicinal chemistry. Several research groups have reported its use in the synthesis of more complex molecules targeting various disease pathways. A notable example includes its incorporation into PROTAC (proteolysis targeting chimera) molecules designed for targeted protein degradation, as described in a 2023 Nature Chemical Biology publication. This innovative application highlights the compound's potential in emerging therapeutic modalities.

In conclusion, 1-(3-Pyrimidin-2-yl-phenyl)-ethanone (CAS: 1314963-45-5) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent studies have advanced our understanding of its synthesis, biological activity, and potential therapeutic uses. While challenges remain in optimizing its drug-like properties, the compound continues to serve as an important tool in chemical biology research and a promising starting point for the development of novel therapeutic agents. Future research directions may include further structure-activity relationship studies, formulation development, and investigation of combination therapies.